ethyl 4-(3-hydroxy-2-oxo-5-phenyl-4-(phenylsulfonyl)-2,5-dihydro-1H-pyrrol-1-yl)benzoate

• IUPAC Name: ethyl 4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2H-pyrrol-1-yl]benzoate
• InChI: InChI=1S/C25H21NO6S/c1-2-32-25(29)18-13-15-19(16-14-18)26-21(17-9-5-3-6-10-17)23(22(27)24(26)28)33(30,31)20-11-7-4-8-12-20/h3-16,21,27H,2H2,1H3
• InChI Key: GFETXAQNIANTDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(C(=C(C2=O)O)S(=O)(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H21NO6S
• Molecular Weight: 463.5 g/mol

Description

Ethyl 4-(3-hydroxy-2-oxo-5-phenyl-4-(phenylsulfonyl)-2,5-dihydro-1H-pyrrol-1-yl)benzoate is a useful research compound. Its molecular formula is C25H21NO6S and its molecular weight is 463.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Research has explored different synthesis techniques involving compounds structurally related to ethyl 4-(3-hydroxy-2-oxo-5-phenyl-4-(phenylsulfonyl)-2,5-dihydro-1H-pyrrol-1-yl)benzoate. For instance, the thermal reaction of ethyl (2E)-2-phenylsulfinyl-2-alkenoates prepared from aldehydes and ethyl 2-phenylsulfinylacetate resulted in the formation of ethyl (2E,4E)-2,4-alkadienoates accompanied by ethyl (2E)-4-hydroxy-2-alkenoates through a process involving carbon-carbon double bond migration and [2,3]sigmatropic rearrangement to benzene-sulfenate esters, followed by thermolytic extrusion of a benzenesulfenic acid (Tanikaga et al., 1984). Additionally, photochemically induced radical alkenylation of C(sp3)–H bonds was achieved using benzophenone and 1,2-bis(phenylsulfonyl)ethylene under photo-irradiation conditions, enabling the substitution of heteroatom-substituted methine, methylene, and aliphatic C(sp3)–H bonds by (E)-sulfonylalkene units in a highly chemoselective manner (Amaoka et al., 2014).

Chemical Properties and Applications

The study of ethyl p-hydroxyl benzoate synthesis with toluene-p-sulfonic acid as a catalyst discussed optimal reaction conditions and yield, highlighting the influence of catalysts on the efficiency of synthesis processes relevant to compounds like ethyl 4-(3-hydroxy-2-oxo-5-phenyl-4-(phenylsulfonyl)-2,5-dihydro-1H-pyrrol-1-yl)benzoate (Liang Min, 2003). Furthermore, research on variable band gap poly(arylene ethynylene) conjugated polyelectrolytes introduced a series of polymers with potential for various applications, including those related to the study of ethyl 4-(3-hydroxy-2-oxo-5-phenyl-4-(phenylsulfonyl)-2,5-dihydro-1H-pyrrol-1-yl)benzoate, by demonstrating how different arylene units induce variation in the HOMO-LUMO band gap across a series of materials (Zhao et al., 2006).